Cas no 3714-45-2 ((3beta,5beta,8xi,9xi,12beta)-3,12,14-trihydroxybufa-20,22-dienolide)

• Product Name: (3beta,5beta,8xi,9xi,12beta)-3,12,14-trihydroxybufa-20,22-dienolide
• CAS No: 3714-45-2
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 1482236
• PubChem ID: 23618129
• Update Time: 2024-02-29

(3beta,5beta,8xi,9xi,12beta)-3,12,14-trihydroxybufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

• (3beta,5beta,8xi,9xi,12beta)-3,12,14-trihydroxybufa-20,22-dienolide
• 12β-Hydroxybufalin
• 5-[(3S,5R,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
• 3β,12β,14-Trihydroxy-5β,14β-bufa-20,22-dienolide
• 3β,12β,14-Trihydroxy-5β-bufa-20,22-dienolide
• Bufa-20,22-dienolide, 3,12,14-trihydroxy-, (3β,5β,12β)-
• (+)-12alpha-Hydroxybufalin
• 12beta-Hydroxybufalin
• CHEMBL515657
• SCHEMBL1483302

• Inchi： 1S/C24H34O5/c1-22-9-7-16(25)11-15(22)4-5-18-19(22)12-20(26)23(2)17(8-10-24(18,23)28)14-3-6-21(27)29-13-14/h3,6,13,15-20,25-26,28H,4-5,7-12H2,1-2H3/t15-,16+,17-,18-,19+,20-,22+,23+,24+/m1/s1
• InChI Key： MDAMKPSXKUKLHO-UPISWOGTSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(=O)C=C3)[C@]1([C@@H](C[C@]1([H])[C@]3(CC[C@H](O)C[C@@]3([H])CC[C@@]21[H])C)O)C

Computed Properties

• Exact Mass: 402.24062418g/mol
• Monoisotopic Mass: 402.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives